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Compound of Interest

Compound Name:
2,4-Dihydroxy-3-

methoxyacetophenone

Cat. No.: B3275503 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents like 2,4-Dihydroxy-3-methoxyacetophenone are paramount for

ensuring a safe and compliant laboratory environment. While a specific Safety Data Sheet

(SDS) for 2,4-Dihydroxy-3-methoxyacetophenone (CAS No. 62615-26-3) is not readily

available, the following procedural guidance is based on the known hazards of structurally

similar substituted acetophenones and established best practices for laboratory chemical waste

management.

Disclaimer: This guide is intended for informational purposes and should be supplemented by a

thorough hazard assessment and adherence to all applicable institutional, local, state, and

federal regulations. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal requirements.

Immediate Safety and Handling Precautions
Before handling 2,4-Dihydroxy-3-methoxyacetophenone, it is crucial to be familiar with its

potential hazards. Based on data from similar compounds, it may be harmful if swallowed,

cause skin and eye irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3275503?utm_src=pdf-interest
https://www.benchchem.com/product/b3275503?utm_src=pdf-body
https://www.benchchem.com/product/b3275503?utm_src=pdf-body
https://www.benchchem.com/product/b3275503?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22173~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:48:59~~2-Hydroxy-4-methoxyacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AC125680500&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107060-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC125680500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat is mandatory to prevent skin contact.[2]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.

Step-by-Step Disposal Procedure
Chemical waste must be managed in strict accordance with institutional policies and local,

regional, and national regulations. 2,4-Dihydroxy-3-methoxyacetophenone should be treated

as hazardous waste.

Waste Collection:

Collect waste material in its original container or a suitable, clearly labeled, and sealed

container.[4]

Whenever possible, leave the chemical in its original container to ensure clear labeling

and prevent accidental mixing.

Do not mix 2,4-Dihydroxy-3-methoxyacetophenone with other waste streams unless

explicitly permitted by your EHS department.

Container Labeling:

Ensure the waste container is clearly and accurately labeled with its full chemical name:

"2,4-Dihydroxy-3-methoxyacetophenone," the CAS number "62615-26-3," and

appropriate hazard symbols.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Incompatible materials for similar compounds include strong oxidizing agents and strong

bases.[2][5]
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Disposal:

Dispose of the contents and container to an approved waste disposal plant.[1][5][6]

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for pickup and disposal.

Do not dispose of this chemical down the drain or in the regular trash.

Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, sweep up the material and place it into a suitable container for

disposal. Avoid generating dust.[7] For liquid spills, absorb the material with an inert

absorbent such as sand, silica gel, or vermiculite and place it in a sealed container for

disposal.[2]

Clean: Decontaminate the spill area thoroughly with soap and water.

Report: Report the spill to your laboratory supervisor and EHS department.

Quantitative Data for Structurally Similar Compounds
The following table summarizes key quantitative data for related acetophenone compounds,

which can serve as a reference for assessing potential hazards.
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Property 3-Methoxyacetophenone
2'-Hydroxy-4'-
methoxyacetophenone

CAS Number 586-37-8 552-41-0

Molecular Formula C₉H₁₀O₂ C₉H₁₀O₃

Molecular Weight 150.17 g/mol 166.17 g/mol

Appearance Light yellow liquid Beige powder solid

Melting Point/Range -7 °C / 19.4 °F 47 - 50 °C / 116.6 - 122 °F

Flash Point 110 °C / 230 °F > 110 °C / > 230 °F

Incompatible Materials
Strong oxidizing agents,

Strong bases

Bases, Acid anhydrides, Acid

chlorides, Oxidizing agent

Data sourced from Fisher Scientific Safety Data Sheets.[2][5]

Experimental Workflow and Disposal Decision
Process
The following diagrams illustrate a generalized experimental workflow and a decision-making

process for the proper disposal of 2,4-Dihydroxy-3-methoxyacetophenone.

Experimental Workflow

Preparation & PPE Handling in Fume Hood Reaction/Experiment Quenching/Workup Waste Collection

Click to download full resolution via product page

Caption: A generalized workflow for experiments involving hazardous chemicals.
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Chemical Waste Generated
(2,4-Dihydroxy-3-methoxyacetophenone)

Is original container empty?

Triple rinse with appropriate solvent

Yes

Collect in a labeled, sealed,
compatible waste container

No

Collect rinsate as hazardous waste

Dispose of empty container
per institutional guidelines

Store in designated
hazardous waste area

Contact EHS for disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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